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Compound of Interest

Compound Name: Imidazole-4-methanol

Cat. No.: B184089 Get Quote

The GHS provides a standardized, logical framework for defining and communicating the

health, physical, and environmental hazards of chemical substances. For a molecule like

Imidazole-4-methanol, which serves as a precursor in complex synthetic pathways,

understanding its GHS profile is critical. It dictates everything from storage and handling

protocols to the selection of personal protective equipment (PPE) and the design of safe

experimental procedures. The classification is not arbitrary; it is derived from available

toxicological and physicochemical data, and where data is absent, a precautionary approach is

warranted.

Consolidated GHS Hazard Profile for Imidazole-4-
methanol
Aggregated data from multiple suppliers and regulatory databases, including the European

Chemicals Agency (ECHA) and PubChem, presents a consistent hazard profile for Imidazole-
4-methanol.[1][2] The consensus classification is summarized below.
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Hazard
Classification

GHS Category Pictogram Signal Word
Hazard
Statement
Code

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation

This table represents a synthesis of information from multiple safety data sheets and chemical

databases.[1][2][3][4]

Deconstructing the Hazard Classifications:
Mechanistic Insights and Data Gaps
A senior scientist does not just accept a classification but seeks to understand its basis. The

hazards associated with Imidazole-4-methanol are rooted in its chemical structure and

reactivity.

Skin and Eye Irritation (H315 & H319)
The classification as a skin and eye irritant (Category 2) is the most consistently reported

hazard.[1][2][3][5]

Expertise & Causality: The imidazole ring system is a nitrogen-containing heterocycle. Such

structures can often interact with biological macromolecules, and their slightly basic nature

can disrupt the pH of tissues, leading to irritation. While no specific animal test data (e.g.,

Draize test) is cited in many publicly available safety data sheets, this classification is

consistently applied by suppliers, suggesting it is based on either historical data, structural
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analogy to other irritating imidazoles, or a consensus from pooled notification data submitted

to regulatory bodies like ECHA.[1][3] For researchers, this means direct contact with the

solid powder or solutions must be scrupulously avoided.

Respiratory Tract Irritation (H335)
The specific targeting of the respiratory system upon a single exposure is a critical aspect of

this compound's hazard profile.[1][2][6]

Expertise & Causality: Imidazole-4-methanol is a fine crystalline solid at room temperature.

[3][7] This physical form makes it highly susceptible to aerosolization, creating an inhalation

risk. The H335 classification indicates that inhalation of the dust can lead to irritation of the

nose, throat, and lungs.[7] This is a common hazard for fine organic powders and is

particularly relevant for this molecule given its inherent irritating properties. The causality is

direct: inhaled particles deposit on the mucous membranes of the respiratory tract, where

they can elicit an inflammatory response.

Trustworthiness Through Acknowledging Data Gaps
A key aspect of a trustworthy assessment is recognizing what is not known. For Imidazole-4-
methanol, there is a notable lack of publicly available data for several critical GHS endpoints[3]

[6]:

Acute Toxicity (Oral, Dermal, Inhalation LD50/LC50)

Germ Cell Mutagenicity

Carcinogenicity

Reproductive Toxicity

This absence of data does not imply an absence of hazard. It signifies that these specific

toxicological properties have not been fully investigated or reported in accessible literature.[6]

Therefore, from a risk management perspective, a conservative approach is required. The

compound should be handled as a substance of unknown long-term toxicity, reinforcing the

need for stringent containment and PPE.
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From Classification to Practice: A Self-Validating
Experimental Protocol
The GHS classification directly informs safe laboratory practice. The following protocol for a

common laboratory task—weighing and preparing a stock solution—integrates the hazard data

into a self-validating workflow that minimizes exposure.

Protocol: Safe Weighing and Solubilization of Imidazole-
4-methanol
Objective: To accurately weigh 100 mg of solid Imidazole-4-methanol and prepare a 10

mg/mL stock solution in an appropriate solvent.

Methodology:

Preparation (P264, P271):

Work exclusively within a certified chemical fume hood or a ventilated balance enclosure

to control airborne dust.[2][3] This directly mitigates the H335 respiratory irritation hazard.

Ensure an eyewash station and safety shower are accessible and unobstructed, a

standard practice validated by the H315 and H319 classifications.[8]

Wash hands thoroughly before starting the procedure.[2]

Personal Protective Equipment (PPE) (P280):

Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or holes

before use.[2] This is the primary control for preventing skin contact (H315).

Wear safety glasses with side shields or, preferably, chemical splash goggles. This is

mandatory to protect against accidental eye contact (H319).[2]

A standard laboratory coat must be worn and fully fastened.

Aliquotting the Reagent (P261):
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Use a spatula to carefully transfer the desired amount of Imidazole-4-methanol powder

from the reagent bottle to a tared weigh boat on an analytical balance.

Perform all transfers slowly and deliberately to minimize dust generation. Avoid any action

that could aerosolize the powder, directly addressing the "Avoid breathing dust" precaution

(P261).[2][3]

Promptly and securely close the main reagent bottle after removing the required amount.

Solubilization and Transfer:

Carefully transfer the weighed powder into an appropriate volumetric flask or vial.

Add the chosen solvent, cap the container, and mix until the solid is fully dissolved.

Decontamination and Waste Disposal (P501):

Wipe the spatula, weigh boat, and any contaminated surfaces with a solvent-dampened

cloth.

Dispose of the weigh boat and cleaning materials in a designated solid chemical waste

container.

Contaminated gloves should be removed carefully (without touching the outer surface with

bare hands) and discarded into the appropriate waste stream.

Wash hands thoroughly with soap and water after the procedure is complete.[2]

Visualizing the GHS Hazard Identification Workflow
To provide a conceptual understanding of the classification process, the following diagram

illustrates the logical flow from data acquisition to the final GHS label elements for a substance

like Imidazole-4-methanol.
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Phase 1: Data Collection

Phase 2: Hazard Evaluation

Phase 3: GHS Classification & Communication

Label Elements

Substance Identity
(CAS: 822-55-9)

Physicochemical Data
(e.g., Physical State: Solid)

Toxicological Data
(Human, Animal, In Vitro)

Evaluate Skin/Eye Effects Evaluate Systemic Effects
(e.g., Respiratory)

Evaluate Other Endpoints
(Carcinogenicity, etc.)Data Gap Analysis

Assign Hazard Classes
- Skin Irrit. 2
- Eye Irrit. 2
- STOT SE 3

Determine Label Elements

Final Hazard Communication
(SDS, Labels)

Pictogram:
GHS07

Signal Word:
Warning

Hazard Statements:
H315, H319, H335

Precautionary Statements:
P261, P280, etc.

Click to download full resolution via product page

Caption: GHS hazard classification workflow for a chemical substance.

Conclusion
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The GHS classification of Imidazole-4-methanol as a skin, eye, and respiratory irritant

provides clear and actionable guidance for its safe handling. The identified hazards are

manageable through standard laboratory controls, including the use of ventilated enclosures

and appropriate PPE. For the responsible scientist, the absence of data on chronic toxicity

endpoints serves as a crucial reminder to employ a precautionary principle, treating the

compound with the respect it deserves until a more complete toxicological profile is

established. Adherence to these GHS-derived protocols is not an impediment to research but a

fundamental component of conducting robust, reproducible, and safe science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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